Cas no 260265-09-6 (Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)-)

• Product Name: Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)-
• CAS No: 260265-09-6
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5963982
• Update Time: 2025-10-30

Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)-

• Inchi： 1S/C12H19N3O/c1-12(2,3)10(13)11(16)15-8-9-6-4-5-7-14-9/h4-7,10H,8,13H2,1-3H3,(H,15,16)/t10-/m1/s1
• InChI Key： ASJZTSKRPDMMBI-SNVBAGLBSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)[C@@H](N)C(C)(C)C

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 404.9±35.0 °C(Predicted)
• pka: 14.04±0.46(Predicted)

Additional information on Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)-

Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)-: A Comprehensive Overview

Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)- is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 260265-09-6, belongs to the amide class of molecules, characterized by its amide functional group (-CO-NH-) and a unique arrangement of substituents that contribute to its distinct chemical properties and potential biological activities.

The molecular formula of this compound can be expressed as C₁₂H₂₀N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the (2S) configuration indicates a specific stereochemical arrangement of one of its chiral centers, which is a critical factor in determining its biological behavior and interactions with biological targets.

In recent years, there has been growing interest in amide-based compounds due to their versatility in drug design. The structural features of Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)-, particularly the combination of the pyridinylmethyl side chain and the dimethyl substitution on the amide backbone, make it a promising candidate for further investigation in medicinal chemistry.

The pyridine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets through hydrogen bonding and hydrophobic effects. In this compound, the pyridine ring is linked to the amide via an N-(2-pyridinylmethyl) group, which enhances its solubility and bioavailability while allowing for additional functionalization. This structural motif has been explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

The dimethyl groups attached to the third carbon of the butanamide backbone contribute to the steric bulk of the molecule, influencing its binding affinity and selectivity. The stereochemistry at the (2S) position is particularly noteworthy, as enantiomeric differences can significantly impact pharmacological activity. Studies have shown that chiral amides can exhibit distinct biological profiles compared to their racemic counterparts, making their investigation crucial for developing effective therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in understanding how Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)- interacts with target proteins and enzymes. For instance, molecular dynamics simulations have revealed that the pyridine ring and the amide group form critical interactions with specific residues in potential drug targets.

In addition to computational studies, experimental approaches such as X-ray crystallography have provided valuable insights into the three-dimensional structure of this compound and its complexes with biological targets. These structural determinations have helped refine pharmacophore models and guide the design of next-generation analogs with improved efficacy and reduced side effects.

The synthesis of complex molecules like Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)- presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such molecules with high yield and purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been particularly useful in achieving the desired stereochemical outcomes.

The pharmaceutical industry has shown particular interest in amide-based drugs due to their favorable pharmacokinetic properties. Amides are known for their stability under physiological conditions and their ability to cross biological membranes efficiently. These characteristics make them ideal candidates for oral administration and systemic delivery. Furthermore, amides can be easily modified to enhance their metabolic stability or to introduce additional functionalities that improve their therapeutic potential.

The potential applications of Butanamide, 2-amino-3,3-dimethyl-N-(2-pyridinylmethyl)-, (2S)- are broad and span multiple therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. Additionally, its structural features could make it a valuable scaffold for developing treatments for neurological conditions such as Alzheimer's disease or Parkinson's disease.

The role of natural product-inspired drug design has also been highlighted in recent research. Many bioactive molecules are derived from natural sources or inspired by natural products due to their inherent biological complexity and functional diversity. The structural motifs found in natural products often serve as templates for designing synthetic analogs with enhanced properties. In this context, compounds like Butanamide, 2-amino-3-methoxy-N-(4-methoxyphenyl)- continue to be explored as potential lead compounds for drug discovery programs.

The development of novel drug candidates is an iterative process that involves extensive characterization at multiple levels—from molecular structure to preclinical safety profiles. The use of high-throughput screening technologies has accelerated this process by enabling rapid testing of large libraries of compounds against various biological targets. However， rigorous validation studies are still necessary before any new therapeutic can reach clinical use.

Ethical considerations also play a significant role in pharmaceutical research. Ensuring that new drugs are developed responsibly requires adherence to regulatory guidelines and ethical standards that protect both human health and environmental sustainability。 The synthesis and use of specialized compounds like Butanamide， 4-methoxy-N-(4-methoxyphenyl)- must be conducted with careful attention to these principles。